molecular formula C20H31N3O2 B8375916 Ethyl[7-(5-isobutylpyridin-2-yl)-7-azaspiro[3.5]non-2-yl]carbamate

Ethyl[7-(5-isobutylpyridin-2-yl)-7-azaspiro[3.5]non-2-yl]carbamate

Cat. No.: B8375916
M. Wt: 345.5 g/mol
InChI Key: NNSJTYUMLAKSMM-UHFFFAOYSA-N
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Description

Ethyl[7-(5-isobutylpyridin-2-yl)-7-azaspiro[3.5]non-2-yl]carbamate is a useful research compound. Its molecular formula is C20H31N3O2 and its molecular weight is 345.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C20H31N3O2

Molecular Weight

345.5 g/mol

IUPAC Name

ethyl N-[7-[5-(2-methylpropyl)pyridin-2-yl]-7-azaspiro[3.5]nonan-2-yl]carbamate

InChI

InChI=1S/C20H31N3O2/c1-4-25-19(24)22-17-12-20(13-17)7-9-23(10-8-20)18-6-5-16(14-21-18)11-15(2)3/h5-6,14-15,17H,4,7-13H2,1-3H3,(H,22,24)

InChI Key

NNSJTYUMLAKSMM-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)NC1CC2(C1)CCN(CC2)C3=NC=C(C=C3)CC(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.05 g (0.45 mmol) of palladium-on-charcoal is added to a solution of 0.37 g (1.08 mmol) of ethyl{7-[5-(2-methylpropenyl)pyridin-2-yl]-7-azaspiro[3.5]non-2-yl}carbamate obtained in the preceding step, in 15 mL of methanol. The reaction medium is placed in a Parr flask under a hydrogen atmosphere (10 psi) at room temperature for 2 hours. The resulting mixture is filtered through a Büchner funnel and the filtrate is then concentrated under reduced pressure. 0.37 g of expected product is thus obtained in the form of a yellow wax.
Quantity
15 mL
Type
solvent
Reaction Step One
Name
ethyl{7-[5-(2-methylpropenyl)pyridin-2-yl]-7-azaspiro[3.5]non-2-yl}carbamate
Quantity
0.37 g
Type
reactant
Reaction Step Two
Quantity
0.05 g
Type
catalyst
Reaction Step Two

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